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Compound of Interest

Compound Name: AI11

Cat. No.: B1192106 Get Quote

The designation "AI11" does not correspond to a single, well-defined chemical compound with

a registered CAS number. Extensive searches across chemical and biological databases

reveal that "AI11" is an ambiguous identifier used in various scientific contexts to denote

different molecular and biological entities. This guide provides an in-depth overview of the

distinct meanings of AI11 to aid researchers, scientists, and drug development professionals in

clarifying its identity within their specific field of interest.

Chemical and Material Science Contexts
In the realm of materials science and theoretical chemistry, "AI11" has been used to designate

newly designed materials and molecules with potential applications in energy and

environmental sectors.

Table 1: Chemical and Material Entities Designated as
AI11
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Entity Type Description Key Findings

Designed Molecules for

Organic Solar Cells

A series of in silico designed

small molecules (AI11-AI15)

based on a thieno-imidazole

core have been investigated

for their potential use in

organic solar cells.

Theoretical calculations

suggest that the AI11 molecule

exhibits promising

optoelectronic properties,

including a narrow bandgap

and high power conversion

efficiency.[1][2][3]

Adsorbent for Uranium

Extraction

An adsorbent material

designated "AI11" has been

developed for the extraction of

uranium from seawater. This

material is based on a

polyethylene fiber with grafted

acrylonitrile (AN) and

vinylphosphonic acid (VPA).

The AI11 adsorbent, with a

specific AN/VPA molar ratio,

demonstrated high uranium

adsorption capacity in

laboratory settings.[4]

Biological and Pharmacological Contexts
In biological and medical research, "AI11" has been associated with several distinct proteins

and peptides, each with specific functions and research applications.

Table 2: Biological Entities Designated as AI11

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/figure/Optimized-geometries-of-reference-molecule-MR-and-proposed-molecules-from-M1-to-M5_fig2_365302711
https://synapse.patsnap.com/drug/bcf5318d688e4672b0604ba3bb0f808b
https://www.researchgate.net/publication/369888638_Design_new_organic_material_based_on_triphenylamine_TPA_with_D-p-A-p-D_structure_used_as_an_electron_donor_for_organic_solar_cells_A_DFT_approach
https://www.osti.gov/servlets/purl/1234341
https://www.benchchem.com/product/b1192106?utm_src=pdf-body
https://www.benchchem.com/product/b1192106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entity Type Description Key Findings

Integrin alpha-11 (ITGA11)

A protein subunit that forms a

heterodimer with a beta

integrin subunit. Integrins are

cell surface receptors involved

in cell adhesion and signaling.

Integrin alpha-11 is primarily

expressed in mesenchymal

cells and plays a role in

collagen binding and tissue

organization. It does not have

a CAS number in the

traditional sense for small

molecules.[5][6][7][8][9]

Monoclonal Antibody Paratopic

Molecule

A patent describes monoclonal

paratopic molecules, including

one designated AI11, that

immunoreact with

apolipoprotein A-I.

These are antibody molecules,

which are large proteins, and

are not classified with CAS

numbers.[10]

Angiotensin II Analog

A research paper refers to an

analog of the peptide hormone

angiotensin II as the "AI11

molecule," also described as

the C7 fragment.

This peptide is a specific

research tool and not a widely

recognized compound with a

standard identifier.[11][12]

Apoptosis Inducing Molecule II

(AIM II)

A patent application describes

a protein termed "Apoptosis

Inducing Molecule II" (AIM II),

which is a member of the TNF-

Ligand superfamily.

While the abbreviation is

similar, it is distinct from

"AI11". This is also a protein.

[13]

Experimental Methodologies
Due to the varied nature of the entities referred to as "AI11," the experimental protocols are

highly specific to the context.

Methodology for Designed Solar Cell Molecules
(Theoretical)
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The characterization of the AI11 molecule for organic solar cells was performed using

computational methods.

Computational Details: Density Functional Theory (DFT) and Time-Dependent DFT (TD-

DFT) were employed to calculate the optoelectronic properties of the designed molecules.

These calculations provide insights into parameters such as bandgaps, absorption spectra,

and charge transfer capabilities.[1][2][3]

Methodology for Uranium Adsorbent (AI11)
The development and testing of the AI11 adsorbent involved the following key steps:

Graft Polymerization: Acrylonitrile (AN) and vinylphosphonic acid (VPA) were grafted onto a

polyethylene fiber substrate.

Uranium Adsorption Testing: The adsorbent's capacity to extract uranium was evaluated in

both simulated and real seawater using flow-through columns.[4]

Conclusion
The term "AI11" is a polysemantic identifier used across different scientific disciplines. It does

not refer to a specific chemical compound with a unique CAS number. Researchers

encountering this term should carefully consider the scientific context to determine which of the

entities—a theoretical solar cell molecule, a uranium adsorbent, a protein such as Integrin

alpha-11, or a specific peptide analog—is being referenced. For professionals in drug

development, it is crucial to recognize that none of the entities currently designated as "AI11"

represent a conventional small molecule drug candidate with established chemical identifiers

and associated comprehensive biological data. Further clarification from the source material is

necessary to proceed with any targeted research or development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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